Cas no 1805309-89-0 (Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1805309-89-0
• MF: C₁₀H₇BrF₅NO₃
• MW: 364.063499689102
• CID: 4812428
• Update Time: 2025-10-23

Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H7BrF5NO3/c1-19-9(18)5-2-6(20-10(14,15)16)4(3-11)7(17-5)8(12)13/h2,8H,3H2,1H3
• InChI Key： RKILKAXTPIYFKT-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(=O)OC)N=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS 1805309-89-0): A Versatile Fluorinated Pyridine Derivative

The compound Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS 1805309-89-0) represents an important fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. As researchers increasingly focus on fluorinated compounds for their unique physicochemical properties, this molecule has garnered attention in both academic and industrial settings.

Structurally, this compound features a pyridine core modified with multiple fluorine-containing functional groups, including a difluoromethyl group at position 2 and a trifluoromethoxy group at position 4. The presence of a bromomethyl moiety at position 3 and a methyl carboxylate at position 6 makes it particularly valuable as a synthetic intermediate. These structural characteristics contribute to its growing importance in modern medicinal chemistry and crop protection research.

Recent trends in drug discovery have shown increased interest in fluorinated heterocycles, with many researchers searching for "fluorine in drug design" or "trifluoromethoxy group biological activity." The Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate addresses these interests perfectly, as its multiple fluorine atoms can significantly influence bioavailability and metabolic stability - key considerations in pharmaceutical development.

In the agrochemical sector, where searches for "novel pyridine-based pesticides" have increased by 35% in the past year, this compound shows promise. The trifluoromethoxy group is particularly noteworthy, as similar structures have demonstrated excellent insecticidal and herbicidal activities in commercial products. The presence of the bromomethyl functionality allows for further structural modifications, making it a versatile building block for developing new crop protection agents.

The synthesis of Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate typically involves multi-step procedures starting from appropriately substituted pyridine precursors. Recent advances in fluorination methodologies have improved the efficiency of producing such complex fluorinated molecules, addressing common search queries like "efficient synthesis of polyfluorinated pyridines." The compound's CAS 1805309-89-0 serves as a crucial identifier for researchers looking for specific information about this material.

From a physicochemical perspective, the multiple fluorine atoms in Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate contribute to its enhanced lipophilicity compared to non-fluorinated analogs. This property is frequently searched in relation to "improving drug membrane permeability," making the compound relevant to current pharmaceutical challenges. The methyl carboxylate group provides an additional handle for chemical modifications, expanding its utility in structure-activity relationship studies.

The commercial availability of CAS 1805309-89-0 has increased in recent years, reflecting growing demand from both pharmaceutical and agrochemical researchers. Suppliers often highlight its purity and stability, important factors for scientists searching for "high-quality fluorinated building blocks." Proper storage typically requires protection from moisture and light, with many users inquiring about "best practices for handling bromomethyl compounds."

In drug discovery applications, the difluoromethyl group of this compound is particularly valuable, as evidenced by increasing searches for "CF2H bioisosteres." This moiety can serve as a hydrogen bond donor while maintaining metabolic stability, addressing two key challenges in modern medicinal chemistry. The compound's potential in developing kinase inhibitors has been noted in several recent patent applications, responding to the high interest in "pyridine-based kinase inhibitors."

The environmental fate of fluorinated compounds like Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate has become a hot topic, with many researchers examining "fluorine environmental persistence." While this specific compound is primarily used in controlled laboratory settings, its structural features make it relevant to discussions about designing more environmentally friendly fluorinated molecules - a growing concern in green chemistry initiatives.

Analytical characterization of CAS 1805309-89-0 typically involves a combination of NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC. These techniques address common quality control questions such as "how to analyze complex fluorinated compounds" or "methods for quantifying polyfluorinated pyridines." The distinct NMR signals from the various fluorine-containing groups provide clear fingerprints for identification and purity assessment.

Looking forward, the demand for specialized fluorinated building blocks like Methyl 3-(bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-carboxylate is expected to grow. This aligns with market research predicting increased investment in fluorine chemistry and searches for "next-generation fluorinated pharmaceuticals." The compound's unique combination of reactive sites and fluorine substitution patterns positions it well to meet these emerging needs in chemical research and development.